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Compound of Interest

Compound Name: 4-Ethoxy-2-butanol

CAS No.: 53892-34-5

Cat. No.: B13255081

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Ethoxy-2-butanol is a bifunctional organic molecule, possessing both an ether and a

secondary alcohol functional group. This unique structure suggests its potential utility in various

materials science applications, primarily as a solvent or a reactant in the synthesis of polymers

and nanoparticles. Its ether linkage offers chemical stability and solvating properties for a range

of organic precursors, while the hydroxyl group provides a reactive site for esterification,

etherification, and other condensation reactions. Furthermore, the secondary alcohol

functionality can influence the kinetics of polymerization and the morphology of resulting

materials.

These application notes provide an overview of the physicochemical properties of 4-Ethoxy-2-
butanol and outline generalized experimental protocols for its potential use in the formulation

of polymer coatings and the synthesis of nanoparticles. It is important to note that while the

properties of 4-Ethoxy-2-butanol make it a candidate for these applications, specific

experimental data and detailed protocols in peer-reviewed literature are limited. The following
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protocols are therefore based on established methodologies for similar ether alcohols and

secondary butanol derivatives.

Physicochemical Properties
A summary of the key physical and chemical properties of 4-Ethoxy-2-butanol is provided

below. This data is essential for its appropriate use in experimental design, particularly in

determining suitable reaction conditions and predicting its behavior as a solvent.

Property Value Reference

Molecular Formula C₆H₁₄O₂ [1][2]

Molecular Weight 118.17 g/mol [1][2]

IUPAC Name 4-ethoxybutan-2-ol [1][2]

CAS Number 53892-34-5 [1][2]

Appearance Colorless liquid [1]

Boiling Point Data not readily available [1]

Density Data not readily available [1]

Solubility Soluble in organic solvents [1]

Applications in Materials Science
Polymer Coating Formulations
The properties of 4-Ethoxy-2-butanol, such as its expected moderate volatility and good

solvency for organic resins, make it a potential candidate for use in coating formulations. As a

solvent, it can influence viscosity, film formation, and drying characteristics. The hydroxyl group

may also participate in cross-linking reactions with certain resin systems.

Objective: To evaluate the effect of 4-Ethoxy-2-butanol as a solvent on the viscosity and film

properties of a simple acrylic coating formulation.

Materials:
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Acrylic resin (e.g., polymethyl methacrylate)

4-Ethoxy-2-butanol

Control solvent (e.g., n-butanol, 2-ethoxyethanol)

Pigment (e.g., titanium dioxide), optional

Glass or metal substrate panels

Viscometer

Film applicator (e.g., doctor blade)

Drying oven

Procedure:

Formulation Preparation:

Prepare a stock solution of the acrylic resin in a standard solvent.

Create a series of formulations by replacing a portion of the standard solvent with varying

concentrations of 4-Ethoxy-2-butanol (e.g., 10%, 25%, 50% by weight of the solvent

blend).

Prepare a control formulation using only the standard solvent.

If using a pigment, add it to each formulation and disperse thoroughly using a high-speed

mixer.

Viscosity Measurement:

Allow each formulation to equilibrate to a constant temperature (e.g., 25 °C).

Measure the viscosity of each formulation using a suitable viscometer (e.g., Brookfield

viscometer).

Film Application and Curing:
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Apply a uniform film of each formulation onto the substrate panels using a film applicator

with a defined wet film thickness.

Allow the films to air-dry for a specified period, followed by curing in an oven at a

temperature appropriate for the resin system.

Film Characterization:

Visually inspect the dried films for defects such as cracking, blistering, or haze.

Measure the dry film thickness.

Evaluate film properties such as gloss, hardness (e.g., pencil hardness test), and

adhesion (e.g., cross-hatch adhesion test).

Expected Outcome: The inclusion of 4-Ethoxy-2-butanol may alter the viscosity and drying

time of the coating. Its impact on film properties will depend on its interaction with the acrylic

resin and its evaporation rate relative to the other solvents in the formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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